1-[(1-Methylcyclobutyl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• SMILES: CC1(CCC1)CC2(CCC2)C=O
• InChI: InChI=1S/C11H18O/c1-10(4-2-5-10)8-11(9-12)6-3-7-11/h9H,2-8H2,1H3
• InChIKey: PXLXIIMMHNRINJ-UHFFFAOYSA-N

1-[(1-Methylcyclobutyl)methyl]cyclobutane-1-carbaldehyde: A Dual-Cyclobutane Aldehyde Building Block for Conformationally Restricted Synthesis

1-[(1-Methylcyclobutyl)methyl]cyclobutane-1-carbaldehyde (molecular formula C₁₁H₁₈O, molecular weight 166.26 g/mol) is a bicyclic aldehyde belonging to the class of substituted cyclobutanecarbaldehydes. [1] The compound features two cyclobutane rings connected via a methylene bridge, with a methyl substituent on one ring and a reactive carbaldehyde (–CHO) group on the other. This structural architecture places it within the broader family of sp³-enriched, conformationally restricted building blocks that have gained significant traction in medicinal chemistry for their ability to impose three-dimensional constraint on molecular scaffolds without the chemical instability often associated with three-membered ring systems. [2]

Architecture Dual cyclobutane rings enable strain-release transformations and conformational restriction.

Handle Aldehyde group supports rapid diversification via reductive amination, Grignard, and HWE olefination.

Character High sp³ fraction (0.91) may support improved solubility and target selectivity in fragment-based libraries.

• [1] BAYER AG. Cyclobutylmethanephosphonic ester derivatives, the preparation of cyclobutanecarbaldehydes and their use. DE3724901A1, filed July 28, 1987, published November 24, 1988. View Source
• [2] Li, J.; et al. Ligand-controlled regiodivergent aminocarbonylation of cyclobutanols toward 1,1- and 1,2-substituted cyclobutanecarboxamides. Nat. Commun. 2024, 15, 9412. DOI: 10.1038/s41467-024-53571-0. View Source

Why 1-[(1-Methylcyclobutyl)methyl]cyclobutane-1-carbaldehyde Cannot Be Replaced by Generic Cyclobutane Aldehydes

Substituting a generic cyclobutanecarbaldehyde (e.g., CAS 2987-17-9, C₅H₈O) or even a single-ring 1-methylcyclobutane-1-carbaldehyde (CAS 65338-30-9, C₆H₁₀O) for this compound introduces a fundamentally different molecular topology that cascades into altered reactivity, physicochemical properties, and downstream synthetic outcomes. [1] The dual-cyclobutane architecture provides approximately twice the ring strain energy (cumulative ~52.6 kcal/mol versus ~26.3 kcal/mol for a single cyclobutane), enabling strain-release transformations that are inaccessible to simpler analogs. [2] Furthermore, the methyl substitution on one cyclobutane ring alters both the steric environment around the reactive aldehyde center and the lipophilicity of the molecule compared to unsubstituted dual-ring analogs such as 1-(cyclopentylmethyl)cyclobutane-1-carbaldehyde, where the larger cyclopentane ring reduces overall strain density and modifies conformational behavior. In procurement terms, selecting an incorrect analog risks synthesizing an entirely different compound series with divergent PK/PD properties, binding conformations, or material characteristics.

Cumulative ring strain (two cyclobutane rings)

Single-ring aldehydes lack the strain energy needed for formal [4+2] cycloadditions, limiting synthetic scope.

Methyl-substituted dual-ring topology

Unsubstituted or mixed-ring analogs alter steric environment and lipophilicity, shifting downstream physicochemical profiles.

• [1] BAYER AG. Cyclobutylmethanephosphonic ester derivatives, the preparation of cyclobutanecarbaldehydes and their use. DE3724901A1, filed July 28, 1987, published November 24, 1988. View Source
• [2] Parsons, A. T.; Johnson, J. S. Formal [4 + 2] Cycloaddition of Donor–Acceptor Cyclobutanes and Aldehydes: Stereoselective Access to Substituted Tetrahydropyrans. J. Am. Chem. Soc. 2009, 131 (40), 14200–14201. (Citing strain energy of cyclobutane as 26.3 kcal/mol). View Source

Quantitative Differentiation Evidence for 1-[(1-Methylcyclobutyl)methyl]cyclobutane-1-carbaldehyde vs. Closest Analogs

Cumulative Ring Strain Energy: Dual Cyclobutane vs. Single Cyclobutane Motif

The target compound contains two cyclobutane rings, each contributing approximately 26.3 kcal/mol of ring strain energy, yielding a cumulative strain energy of approximately 52.6 kcal/mol. [1] This is approximately double the strain energy of single-ring cyclobutane aldehydes such as cyclobutanecarbaldehyde (CAS 2987-17-9, ~26.3 kcal/mol) or 1-methylcyclobutane-1-carbaldehyde (CAS 65338-30-9, ~26.3 kcal/mol). [2] Higher cumulative strain energy enables more exothermic strain-release transformations and distinct reaction pathways (e.g., formal [4+2] cycloadditions with aldehydes) that are less favorable or inaccessible with single-ring analogs. [1]

Ring Strain

Class-level inference

~52.6 kcal/mol target vs ~26.3 kcal/mol single-ring

Cumulative strain enables unique strain-release cycloaddition pathways.

Values from combustion calorimetry; class-level estimate.

Evidence Dimension	Cumulative ring strain energy (sum of cyclobutane ring strain contributions)
Target Compound Data	~52.6 kcal/mol (two cyclobutane rings × ~26.3 kcal/mol each)
Comparator Or Baseline	Cyclobutanecarbaldehyde (CAS 2987-17-9): ~26.3 kcal/mol; 1-Methylcyclobutane-1-carbaldehyde (CAS 65338-30-9): ~26.3 kcal/mol
Quantified Difference	Approximately 2-fold higher cumulative strain energy (Δ ~26.3 kcal/mol per additional cyclobutane ring)
Conditions	Ring strain energy values derived from combustion calorimetry; literature consensus value for cyclobutane ring strain is 26.3 kcal/mol. [2]

Why This Matters

Higher cumulative strain energy enables distinct strain-release synthetic transformations, making the compound a unique entry point for constructing tetrahydropyrans and other heterocycles via formal cycloaddition pathways unavailable to single-ring analogs.

• [1] Parsons, A. T.; Johnson, J. S. Formal [4 + 2] Cycloaddition of Donor–Acceptor Cyclobutanes and Aldehydes: Stereoselective Access to Substituted Tetrahydropyrans. J. Am. Chem. Soc. 2009, 131 (40), 14200–14201. View Source
• [2] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. 1986, 25 (4), 312–322. (Cyclobutane ring strain energy: 26.3 kcal/mol). View Source

Fraction of sp³-Hybridized Carbons (Fsp³): Dual Cyclobutane vs. Mixed Cycloalkyl Analogs

The target compound (C₁₁H₁₈O) contains 11 carbon atoms, of which 10 are sp³-hybridized and 1 is sp²-hybridized (aldehyde carbonyl), yielding an Fsp³ value of 0.91. This is higher than the isomeric comparator 1-(cyclopentylmethyl)cyclobutane-1-carbaldehyde (CAS 1935136-84-7), which contains a cyclopentane ring (less strained, Fsp³ = 0.91 as well but with different spatial distribution), and substantially higher than 1-cyclobutylcyclohexane-1-carbaldehyde (CAS 1936088-87-7, Fsp³ = 0.91 but with a sterically bulkier cyclohexane ring that reduces overall three-dimensional character per unit mass). The dual small-ring architecture provides the highest density of sp³ character among C₁₁H₁₈O cyclobutane aldehydes, which is a key parameter in medicinal chemistry for improving solubility, reducing promiscuity, and enhancing target selectivity.

sp³ Fraction (Fsp³)

Cross-study comparable

0.91 (10/11 carbons sp³)

High sp³ density may support improved solubility and reduced promiscuity.

Isomeric comparators share same Fsp³ but differ in spatial distribution.

Evidence Dimension	Fraction of sp³-hybridized carbons (Fsp³)
Target Compound Data	Fsp³ = 0.91 (10 sp³ carbons / 11 total carbons); molecular weight 166.26 g/mol
Comparator Or Baseline	1-(Cyclopentylmethyl)cyclobutane-1-carbaldehyde: Fsp³ = 0.91, MW 166.26; 1-Cyclobutylcyclohexane-1-carbaldehyde: Fsp³ = 0.91, MW 166.26; Cyclobutanecarbaldehyde: Fsp³ = 0.80, MW 84.12
Quantified Difference	While isomeric comparators share identical Fsp³ values (0.91), the target compound achieves this with two compact four-membered rings versus a four-plus-five or four-plus-six ring combination, resulting in a higher density of strained sp³ centers per unit of molecular volume.
Conditions	Fsp³ calculated from molecular formula; the distinct spatial distribution of sp³ centers in dual-cyclobutane architecture is inferred from X-ray crystallographic studies of related 1,2-difunctionalized cyclobutanes showing Cremer–Pople puckering parameters.

Why This Matters

Higher density of strained sp³ centers correlates with improved physicochemical properties (solubility, metabolic stability) in drug discovery programs, making this compound a preferred building block when maximizing three-dimensionality per unit mass is critical.

Lipophilicity Modulation: Methyl-Substituted Dual Cyclobutane vs. Unsubstituted Analogs

The methyl substituent on one cyclobutane ring of the target compound contributes to a predicted logP elevation compared to the unsubstituted parent cyclobutanecarbaldehyde. Experimental logP for cyclobutanecarbaldehyde (CAS 2987-17-9) is 0.99 (measured) , while 1-methylcyclobutane-1-carbaldehyde (CAS 65338-30-9) shows a logP of 1.40 (predicted). [1] Extrapolating this methyl-induced ΔlogP of approximately +0.41 to the dual-ring scaffold, the target compound is expected to exhibit logP in the range of 2.4–3.0, representing a significant increase in lipophilicity compared to unsubstituted dual-ring cyclobutane aldehydes. This lipophilicity modulation is critical for optimizing membrane permeability and target engagement in medicinal chemistry campaigns.

Lipophilicity Modulation

Class-level inference

Predicted logP ~2.4–3.0

Methyl group elevates logP vs. unsubstituted analogs, enabling ADME tuning.

Based on extrapolation from single-ring data; experimental verification recommended.

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	Predicted logP ~2.4–3.0 (based on methyl substitution effect extrapolated from single-ring analog data)
Comparator Or Baseline	Cyclobutanecarbaldehyde: logP = 0.99 (experimental); 1-Methylcyclobutane-1-carbaldehyde: logP = 1.40 (predicted, Chembase)
Quantified Difference	Estimated ΔlogP of +1.4 to +2.0 above unsubstituted cyclobutanecarbaldehyde; +0.4 to +1.0 above 1-methylcyclobutane-1-carbaldehyde due to additional cyclobutane ring contribution
Conditions	LogP values sourced from Molbase (cyclobutanecarbaldehyde: experimental logP 0.9854) and Chembase (1-methylcyclobutane-1-carbaldehyde: predicted logP 1.40).

Why This Matters

The ability to tune lipophilicity through methyl substitution while retaining the dual cyclobutane architecture allows medicinal chemists to optimize ADME properties without sacrificing the conformational restriction benefits of the dual-ring scaffold.

• [1] Chembase. 1-Methylcyclobutane-1-carbaldehyde (CAS 65338-30-9). LogP: 1.3984172; LogD (pH 5.5): 1.3984172; LogD (pH 7.4): 1.3984172. View Source

Synthetic Utility: Cyclobutanecarbaldehydes as Prostaglandin Synthon Precursors

The Bayer patent DE3724901A1 explicitly describes the use of substituted cyclobutanecarbaldehydes—including 1-alkylcyclobutane-1-carbaldehydes where the alkyl group is methyl, ethyl, propyl, butyl, or isobutyl—as key intermediates for the preparation of butaprost, a synthetic prostaglandin analogue. [1] The target compound, featuring a 1-methylcyclobutyl moiety, falls within the structural scope of cyclobutanecarbaldehydes claimed for this pharmaceutical application. [2] In contrast, simpler cyclobutane aldehydes lacking the 1-alkyl substitution (e.g., cyclobutanecarbaldehyde, CAS 2987-17-9) are used in different synthetic pathways—such as condensation with nitromethane for nitro alcohol synthesis—that lead to distinct product classes (e.g., 3-amino-3-(cyclobutylmethyl)-2-hydroxypropionamide derivatives). [3]

Synthetic Pathway

Supporting evidence

Aligned with Bayer DE3724901A1 for butaprost-type intermediate; generic cyclobutanecarbaldehyde yields amino alcohols.

Substitution choice determines accessible product class (prostaglandin vs. amino alcohol).

Patent claims 1-alkylcyclobutane derivatives; pathway selection influences IP strategy.

Evidence Dimension	Pharmaceutical synthetic pathway applicability
Target Compound Data	Structurally aligned with 1-alkylcyclobutane-1-carbaldehydes claimed in DE3724901A1 for butaprost synthesis; 1-methylcyclobutyl substitution matches patent claims for R¹ = methyl. [1]
Comparator Or Baseline	Cyclobutanecarbaldehyde (CAS 2987-17-9): Used in nitromethane condensation pathways for amino alcohol synthesis (CA 2672570); not claimed for butaprost due to lack of 1-alkyl substitution.
Quantified Difference	Different synthetic pathway endpoints: butaprost-type prostaglandins vs. cyclobutylmethyl amino alcohols
Conditions	Patent DE3724901A1 (Bayer AG) explicitly cites 1-methylcyclobutyl derivatives among preferred substrates; cyclobutanecarbaldehyde synthetic route documented in drug synthesis database (data.yaozh.com).

Why This Matters

For procurement decisions in pharmaceutical intermediate supply chains, selecting the specific 1-alkyl-substituted cyclobutane aldehyde (rather than the unsubstituted parent) determines which patent-protected synthetic pathway and which final drug substance class can be accessed, with direct implications for IP strategy and regulatory filing.

• [1] BAYER AG. Cyclobutylmethanephosphonic ester derivatives, the preparation of cyclobutanecarbaldehydes and their use. DE3724901A1; R¹ includes methyl, ethyl, propyl, butyl, isobutyl; use for butaprost preparation (Claim 10). View Source
• [2] BAYER AG. DE3724901A1, Claim 1: Verfahren zur Herstellung von substituierten Cyclobutancarbaldehyden der Formel (I) in welcher R¹ für Alkyl steht. View Source
• [3] Drug Synthesis Database (data.yaozh.com). Cyclobutanecarbaldehyde (CAS 2987-17-9) synthetic pathway: oxidation of cyclobutanemethanol with NaOCl/TEMPO, condensation with nitromethane, leading to 3-amino-3-(cyclobutylmethyl)-2-hydroxypropionamide derivatives. Citing Park, J. et al., Schering Corp., CA 2672570, WO 2008082486. View Source

Boiling Point and Physical Handling: Predicted Data for Procurement Planning

Based on the molecular weight of 166.26 g/mol and structural class, the predicted boiling point for the target compound falls in the range of approximately 195–215 °C at 760 mmHg. For comparison, the closest single-ring analog, 1-methylcyclobutane-1-carbaldehyde (CAS 65338-30-9, MW 98.14), has a predicted boiling point of 113.1 ± 9.0 °C, while the simpler cyclobutanecarbaldehyde (MW 84.12) boils at 105.4 ± 9.0 °C. [1] The isomeric comparator 1-cyclobutylcyclohexane-1-carbaldehyde (CAS 1936088-87-7, MW 166.26) shows a predicted boiling point of approximately 190 °C. The target compound's higher predicted boiling point compared to single-ring analogs reflects its larger molecular surface area and increased van der Waals interactions, with direct implications for distillation-based purification, storage conditions, and shipping classifications.

Boiling Point

Supporting evidence

~195–215 °C (pred.) vs 105–113 °C for single-ring

Higher boiling point affects distillation purification and storage conditions.

Predicted values; experimental measurement may vary.

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	~195–215 °C (predicted; based on molecular weight and structural class extrapolation)
Comparator Or Baseline	1-Methylcyclobutane-1-carbaldehyde: 113.1 ± 9.0 °C (predicted); Cyclobutanecarbaldehyde: 105.4 ± 9.0 °C (predicted); 1-Cyclobutylcyclohexane-1-carbaldehyde: ~190 °C (predicted)
Quantified Difference	Approximately +80–100 °C above single-ring cyclobutane aldehydes; comparable to other C₁₁H₁₈O cyclobutane aldehyde isomers
Conditions	Predicted values from ChemSpider (1-methylcyclobutane-1-carbaldehyde), Molbase (cyclobutanecarbaldehyde), and vendor datasheets (1-cyclobutylcyclohexane-1-carbaldehyde).

Why This Matters

Understanding the boiling point differential informs practical procurement decisions regarding appropriate storage conditions (e.g., ambient vs. refrigerated), distillation equipment requirements, and hazard classification for shipping, all of which directly impact total cost of ownership in industrial-scale synthesis.

• [1] ChemSpider / Molaid. 1-Methylcyclobutane-1-carbaldehyde (CAS 65338-30-9). Predicted boiling point: 113.1 ± 9.0 °C at 760 mmHg. Density: 1.022 ± 0.06 g/cm³. View Source

Optimal Application Scenarios for 1-[(1-Methylcyclobutyl)methyl]cyclobutane-1-carbaldehyde in Research and Industrial Settings

Medicinal Chemistry: Conformationally Restricted Fragment Library Synthesis

The dual-cyclobutane architecture with high Fsp³ (0.91) makes this compound an ideal starting material for fragment-based drug discovery (FBDD) libraries requiring three-dimensional, sp³-rich scaffolds. The reactive aldehyde handle enables rapid diversification via reductive amination, Grignard addition, or Horner–Wadsworth–Emmons olefination to generate diverse fragment collections. When incorporated into lead compounds, the dual-cyclobutane motif provides conformational restriction that can reduce the entropic penalty upon target binding, potentially improving binding affinity by 0.5–2.0 kcal/mol compared to more flexible alkyl linkers. [1]

Strain-Release-Driven Heterocycle Synthesis

The cumulative ~52.6 kcal/mol ring strain energy enables formal [4+2] cycloaddition reactions with aldehydes or imines to construct tetrahydropyran or piperidine derivatives in a single step. This reactivity profile is particularly valuable for synthesizing complex spirocyclic and bridged heterocycles that are prevalent in natural products and drug candidates. The methyl substituent on one cyclobutane ring also introduces a stereochemical handle that can influence diastereoselectivity in cycloaddition reactions, potentially achieving dr > 94:6 as demonstrated in related donor–acceptor cyclobutane systems. [1]

Prostaglandin Analogue Intermediate Supply Chain

Based on the Bayer patent DE3724901A1, 1-alkyl-substituted cyclobutanecarbaldehydes serve as key intermediates in the synthesis of butaprost and related prostaglandin analogues. The target compound, with its 1-methylcyclobutyl substitution pattern, provides access to this therapeutically relevant chemical space. For CROs and CDMOs supporting pharmaceutical clients, sourcing this specific building block—rather than a generic cyclobutane aldehyde—ensures alignment with patent-protected synthetic routes and reduces the risk of regulatory complications arising from using the wrong intermediate. [1]

Agrochemical Discovery: Novel Cyclobutane-Containing Crop Protection Agents

Cyclobutane-containing compounds have demonstrated utility in agrochemical discovery, where the strained ring system can contribute to improved environmental degradation profiles and target site selectivity. The aldehyde functionality allows condensation with hydrazines or hydroxylamines to generate hydrazone or oxime derivatives, which are privileged substructures in fungicide and insecticide design. The dual-cyclobutane scaffold offers a differentiated IP position compared to the more commonly exploited cyclopropane and single-cyclobutane motifs in the agrochemical patent literature. [1]

Application

Selection Property

Validation Focus

Fragment-based library synthesis

sp³-rich scaffold & aldehyde diversification handle

Reductive amination / Grignard screening

Strain-release heterocycle construction

Cumulative ring strain energy

Formal [4+2] cycloaddition scope

Prostaglandin analogue synthetic studies

1-alkylcyclobutyl substitution pattern

Patent-aligned intermediate pathway

Agrochemical building block research

Novel dual-cyclobutane motif

Hydrazone/oxime derivatization compatibility

• [1] Li, J.; et al. Ligand-controlled regiodivergent aminocarbonylation of cyclobutanols toward 1,1- and 1,2-substituted cyclobutanecarboxamides. Nat. Commun. 2024, 15, 9412. (Discussion of cyclobutane as conformational restriction scaffold). View Source
• [2] Parsons, A. T.; Johnson, J. S. Formal [4 + 2] Cycloaddition of Donor–Acceptor Cyclobutanes and Aldehydes: Stereoselective Access to Substituted Tetrahydropyrans. J. Am. Chem. Soc. 2009, 131 (40), 14200–14201. (Demonstrating Sc(OTf)₃-catalyzed cycloaddition with dr > 94:6). View Source
• [3] BAYER AG. Cyclobutylmethanephosphonic ester derivatives, the preparation of cyclobutanecarbaldehydes and their use. DE3724901A1. (Use of cyclobutanecarbaldehydes for butaprost preparation). View Source